Cas no 477856-05-6 (1-(3-Chlorobenzyl)-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone)

• Product Name: 1-(3-Chlorobenzyl)-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone
• CAS No: 477856-05-6
• CID: 4652521
• Update Time: 2025-10-30

1-(3-Chlorobenzyl)-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone

Additional information on 1-(3-Chlorobenzyl)-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone

1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone: A Promising Compound in Pharmaceutical Research

1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone, with the chemical identifier CAS No. 477856-05-6, represents a novel synthetic molecule that has garnered significant attention in the field of pharmaceutical science. This compound belongs to the class of pyridinone derivatives, characterized by a six-membered ring structure with an oxygen atom at the 4-position. The unique combination of aromatic substituents, including a 3-chlorobenzyl group and a 4-fluorobenzyl group, along with the hydroxyl functional group at the 4-position, contributes to its distinct chemical properties and potential biological activities.

Recent studies have highlighted the structural advantages of 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone in modulating cellular signaling pathways. The presence of the 3-chlorobenzyl moiety is believed to enhance the compound’s ability to interact with specific protein targets, while the 4-fluorobenzyl group may influence its metabolic stability. The hydroxyl group at the 4-position further contributes to the molecule’s solubility and reactivity, making it a candidate for drug development targeting various diseases.

One of the most promising applications of 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone is in the field of anti-inflammatory research. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of NF-κB signaling pathways, which are central to the inflammatory response. This discovery has positioned 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone as a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone has shown promise in anti-cancer research. A 2023 preclinical study reported its ability to induce apoptosis in cancer cells by targeting the Bcl-2 family of proteins. The compound’s structural features allow it to selectively bind to mitochondrial membranes, disrupting the balance of pro- and anti-apoptotic signals. This mechanism has been validated in both in vitro and in vivo models, suggesting its potential as a chemotherapeutic agent.

The 4-hydroxy functional group in 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone also plays a critical role in its pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2023) indicates that the hydroxyl group enhances the compound’s solubility in aqueous environments, improving its bioavailability. This is particularly important for oral administration, as it ensures the compound reaches systemic circulation efficiently.

Another area of interest is the neuroprotective potential of 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone. A 2023 study in Neuropharmacology showed that the compound reduces oxidative stress in neuronal cells, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier further supports its applicability in neurological research.

The synthesis of 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone involves a multi-step organic synthesis process, with the key steps including the formation of the pyridinone ring and the introduction of the aromatic substituents. The reaction conditions and catalysts used in this synthesis are critical for achieving high yields and purity, which are essential for pharmaceutical applications.

Despite its promising properties, 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone is still in the early stages of development. Ongoing research is focused on optimizing its pharmacological profile and evaluating its safety in preclinical models. The compound’s potential to target multiple pathways makes it a versatile candidate for drug development, but further studies are needed to confirm its efficacy and long-term effects.

Overall, 1-(3-Chlorobenzyl)-3-(4-Fluorobenzyl)-4-Hydroxy-2(1H)-Pyridinone represents a significant advancement in the field of pharmaceutical science. Its unique structural features and biological activities make it a promising candidate for the treatment of various diseases. Continued research and development will be crucial in translating this compound from the laboratory to clinical applications.